Cas no 34428-50-7 (1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, calcium salt (2:1))
34428-50-7 structure
Product Name:1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, calcium salt (2:1)
CAS No:34428-50-7
MF:C14H16CaN8O4
MW:400.40604019165
CID:320194
PubChem ID:71448971
Update Time:2025-04-19
1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, calcium salt (2:1) Chemical and Physical Properties
Names and Identifiers
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- 1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, calcium salt (2:1)
- calcium,3,7-dimethylpurine-2,6-dione
- 1H-purine-2,6-dione, 3,7-dihydro-3,7-dimethyl-, calcium salt
- 3,7-Dihydro-3,7-dimethyl-1H-purine-2,6-dione, calcium salt (2:1)
- 3,7-Dihydro-3,7-dimethyl-1H-purine-2,6-dione, calcium salt
- 6-Hydroxy-3,7-dimethyl-3,7-dihydro-2H-purin-2-one--calcium (2/1)
- 34428-50-7
- DTXSID70955977
- Theobromine, calcium salt
- C19601
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- Inchi: 1S/2C7H8N4O2.Ca/c2*1-10-3-8-5-4(10)6(12)9-7(13)11(5)2;/h2*3H,1-2H3,(H,9,12,13);
- InChI Key: NNDBYESUVDVELY-UHFFFAOYSA-N
- SMILES: [Ca].O=C1C2=C(N=CN2C)N(C)C(N1)=O.O=C1C2=C(N=CN2C)N(C)C(N1)=O
Computed Properties
- Exact Mass: 400.0920419g/mol
- Monoisotopic Mass: 400.0920419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 0
- Complexity: 267
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 135Ų
1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, calcium salt (2:1) Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
34428-50-7 (1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, calcium salt (2:1)) Related Products
- 83-67-0(Theobromine)
- 31542-63-9(1,3-Dipropyl-7-methylxanthine)
- 1028-33-7(1-N-Hexyltheobromine)
- 26351-04-2(Caffeine-d3 (7-methyl-d3))
- 552-62-5(7-Methyl Xanthine)
- 188297-90-7(Paraxanthine-1-methyl-d3)
- 832-66-6(1,3,7,8-Tetramethylzanthine)
- 55242-64-3(3-Methyl-7-propylxanthine)
- 26351-03-1(Caffeine-d3 (1-methyl-d3))
- 652-37-9(Acefylline)
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